Cas no 1025772-31-9 (Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl-)

• Product Name: Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl-
• CAS No: 1025772-31-9
• MF: C₁₃H₂₁ClOSi
• MW: 256.843744039536
• MDL: MFCD32862035
• CID: 5185854
• PubChem ID: 59803183
• Update Time: 2026-03-05

Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl-

• MDL： MFCD32862035
• Inchi： 1S/C13H21ClOSi/c1-10-7-8-11(14)12(9-10)15-16(5,6)13(2,3)4/h7-9H,1-6H3
• InChI Key： WKBFVGPNLRCTCB-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C)C=C1O[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 256.1050195g/mol
• Monoisotopic Mass: 256.1050195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl-

Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- (CAS No. 1025772-31-9)

Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- (CAS No. 1025772-31-9) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its benzene ring, chloro substituent, [(1,1-dimethylethyl)dimethylsilyl]oxy group, and methyl substituent, which collectively confer it with distinct chemical properties and reactivity profiles.

The [(1,1-dimethylethyl)dimethylsilyl]oxy group is particularly noteworthy for its ability to protect hydroxyl functionalities during synthetic transformations. This protective group is widely used in organic synthesis to prevent unwanted reactions at the hydroxyl site while allowing other functional groups to undergo desired transformations. The stability and ease of removal of the [(1,1-dimethylethyl)dimethylsilyl]oxy group make it an invaluable tool in the synthesis of complex molecules.

The presence of the chloro substituent on the benzene ring adds further versatility to this compound. Chlorine atoms are known for their ability to participate in various substitution and elimination reactions, making this compound a valuable intermediate in the synthesis of a wide range of derivatives. The chloro group can be readily converted into other functional groups such as amines, ethers, and alcohols through well-established chemical reactions.

The methyl substituent at the para position of the benzene ring contributes to the overall stability and solubility of the compound. This substituent can influence the electronic properties of the molecule, affecting its reactivity and interaction with other molecules. The combination of the methyl group with the other functional groups makes this compound an excellent starting material for the synthesis of more complex organic molecules.

Recent research has highlighted the potential applications of Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The unique structure of this compound allows for the introduction of specific functional groups that enhance antiviral activity while minimizing toxicity.

In materials science, Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- has been explored as a building block for the synthesis of advanced polymers and materials. A recent study in Advanced Materials reported that this compound can be polymerized to form materials with tunable properties such as mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic utility of Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- is further enhanced by its compatibility with various reaction conditions. It can be readily synthesized using well-established methods and is stable under a wide range of temperatures and solvents. This makes it an attractive choice for researchers working on complex synthetic pathways.

In conclusion, Benzene, 1-chloro-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl- (CAS No. 1025772-31-9) is a multifunctional organic compound with significant potential in various scientific fields. Its unique combination of functional groups makes it a valuable intermediate in chemical synthesis and a promising candidate for developing new pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in modern chemistry.